Cas no 185412-89-9 (1H-Benzimidazole,2,5,7-tris(trifluoromethyl)-)

1H-Benzimidazole,2,5,7-tris(trifluoromethyl)- Properties

Names and Identifiers

• 1H-Benzimidazole,2,5,7-tris(trifluoromethyl)-
• 2,4,6-tris(trifluoromethyl)-1H-benzimidazole
• 2,4,6-Tris(trifluoroMethyl)benziMidazole
• 2,4,6-TRIS-(TRIFLUOROMETHYL)BENZIMIDAZOLE
• 1H-Benzimidazole,2,5,7-tris(trifluoromethyl)
• 2,3-DIMETHYL-2H-INDAZOL-6-YLAMINE
• I14-3777
• 2,4,6-TRIS(TRIFLUOROMETHYL)-BENZIMIDAZOLE
• A812956
• DTXSID50659461
• MFCD04973028
• FT-0655147
• SCHEMBL20623233
• 2,4,6-tris(trifluoromethyl)-1H-benzo[d]imidazole
• 185412-89-9
• AKOS015911698
• +Expand

• MDL： MFCD04973028
• InChIKey： MEEVIQWEFKEULO-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H3F9N2/c11-8(12,13)3-1-4(9(14,15)16)6-5(2-3)20-7(21-6)10(17,18)19/h1-2H,(H,20,21)
• SMILES： FC(F)(F)C1NC2C(C(F)(F)F)=CC(C(F)(F)F)=CC=2N=1

Computed Properties

• Exact Mass: 322.01500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 0
• Monoisotopic Mass: 322.015
• Heavy Atom Count: 21
• Complexity: 386
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 28.7A^2

Experimental Properties

• LogP: 4.61930
• PSA: 28.68000
• Boiling Point: 255.113 °C at 760 mmHg
• Flash Point: 108.089 °C
• Density: 1.647

1H-Benzimidazole,2,5,7-tris(trifluoromethyl)- Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Risk Phrases： 36/37/38

1H-Benzimidazole,2,5,7-tris(trifluoromethyl)- Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%